Cas no 2228854-20-2 (5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole)

5-(3-Bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole is a brominated triazole derivative featuring a reactive allylic bromide moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and functionalized triazole derivatives. The presence of both the 1,2,4-triazole ring and the bromopropenyl group enables selective modifications, making it valuable for pharmaceutical and agrochemical applications. Its well-defined reactivity profile allows for efficient cross-coupling reactions, nucleophilic substitutions, and cycloadditions. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Suitable for researchers seeking to explore novel triazole-based architectures with tailored properties.
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole structure
2228854-20-2 structure
Product Name:5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
CAS No:2228854-20-2
MF:C7H10BrN3
MW:216.07840013504
CID:5762278
PubChem ID:165703359
Update Time:2025-05-30

5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
    • 2228854-20-2
    • EN300-1926193
    • Inchi: 1S/C7H10BrN3/c1-3-11-7(6(2)4-8)9-5-10-11/h5H,2-4H2,1H3
    • InChI Key: AEEXBYZGBUGZIO-UHFFFAOYSA-N
    • SMILES: BrCC(=C)C1=NC=NN1CC

Computed Properties

  • Exact Mass: 215.00581g/mol
  • Monoisotopic Mass: 215.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30.7Ų

5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1926193-0.05g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
0.05g
$1080.0 2023-09-17
Enamine
EN300-1926193-0.1g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
0.1g
$1131.0 2023-09-17
Enamine
EN300-1926193-0.25g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
0.25g
$1183.0 2023-09-17
Enamine
EN300-1926193-0.5g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
0.5g
$1234.0 2023-09-17
Enamine
EN300-1926193-1.0g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
1g
$1286.0 2023-05-31
Enamine
EN300-1926193-2.5g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
2.5g
$2520.0 2023-09-17
Enamine
EN300-1926193-5.0g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
5g
$3728.0 2023-05-31
Enamine
EN300-1926193-10.0g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
10g
$5528.0 2023-05-31
Enamine
EN300-1926193-1g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
1g
$1286.0 2023-09-17
Enamine
EN300-1926193-5g
5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole
2228854-20-2
5g
$3728.0 2023-09-17

Additional information on 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole

Research Briefing on 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole (CAS: 2228854-20-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole (CAS: 2228854-20-2) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for professionals in the field.

The compound 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole has garnered attention due to its unique chemical structure, which features a bromopropenyl group attached to a 1,2,4-triazole ring. This structural motif is known to confer significant biological activity, making it a potential candidate for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential therapeutic targets.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies have demonstrated its efficacy in inhibiting the activity of certain kinases, which are critical in signal transduction pathways. These findings suggest potential applications in the treatment of cancers and inflammatory diseases.

Another area of interest is the compound's pharmacokinetic profile. Studies have shown that 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole exhibits favorable absorption and distribution properties, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

In addition to its therapeutic potential, recent synthetic methodologies have been developed to improve the efficiency and yield of this compound. Novel catalytic approaches and green chemistry techniques have been employed to streamline its production, making it more accessible for large-scale applications.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-1,2,4-triazole represents a promising avenue for future research and development in the chemical biology and medicinal chemistry fields. Its unique properties and biological activities warrant further investigation to fully exploit its therapeutic potential. Continued efforts in optimizing its pharmacokinetics and synthetic routes will be crucial for its successful translation into clinical applications.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd